Cas no 55324-01-1 (Benzene, 1,3-bis(bromomethyl)-2-nitro-)

Benzene, 1,3-bis(bromomethyl)-2-nitro- structure
55324-01-1 structure
Product name:Benzene, 1,3-bis(bromomethyl)-2-nitro-
CAS No:55324-01-1
MF:C8H7BR2NO2
MW:308.95468
CID:352232
PubChem ID:12217898

Benzene, 1,3-bis(bromomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-bis(bromomethyl)-2-nitro-
    • 1,3-bis(bromomethyl)-2-nitrobenzene
    • 55324-01-1
    • DTXSID80480967
    • SCHEMBL2027979
    • Inchi: InChI=1S/C8H7Br2NO2/c9-4-6-2-1-3-7(5-10)8(6)11(12)13/h1-3H,4-5H2
    • InChI Key: XKKGDHHIEJLSHK-UHFFFAOYSA-N
    • SMILES: BrCC1=CC=CC(CBr)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 306.88431
  • Monoisotopic Mass: 306.88435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

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